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Compound of Interest

Compound Name: 1-(4-Morpholinyl)-1-propanone

CAS No.: 30668-14-5

Cat. No.: B1594440

Get Quote

Abstract: This technical guide provides an in-depth overview of 1-(4-Morpholinyl)-1-
propanone, a heterocyclic ketone of significant interest in synthetic organic chemistry. The

document details its formal nomenclature, synonyms, and key chemical identifiers.

Furthermore, it consolidates its physicochemical properties, outlines a standard laboratory-

scale synthesis protocol with mechanistic insights, and discusses its primary applications. This

guide is intended to serve as a comprehensive resource for researchers, chemists, and

professionals in drug development and materials science.

Chemical Identity and Nomenclature
1-(4-Morpholinyl)-1-propanone is a derivative of morpholine, a heterocyclic compound

featuring both amine and ether functional groups. The molecule consists of a propanoyl group

attached to the nitrogen atom of the morpholine ring.

IUPAC Name
The systematic name for this compound as determined by the International Union of Pure and

Applied Chemistry (IUPAC) is 1-morpholin-4-ylpropan-1-one[1].
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Synonyms and Common Names
In commercial and research contexts, 1-(4-Morpholinyl)-1-propanone is known by several

other names. These synonyms are crucial for comprehensive literature and database searches.

Common synonyms include:

4-Propionylmorpholine[2]

N-Propanoylmorpholine[3]

N-Propionylmorpholine[1]

1-Morpholino-1-propanone[2]

4-(1-Oxopropyl)morpholine[2]

Propionyl morpholine[1]

Chemical Identifiers
For unambiguous identification, a set of unique identifiers is assigned to every chemical

substance. The key identifiers for 1-(4-Morpholinyl)-1-propanone are summarized in the table

below.

Identifier Value Source

CAS Number 30668-14-5 PubChem[1], Sigma-Aldrich

PubChem CID 225447 PubChem[1]

EC Number 626-586-3 PubChem[1]

MDL Number MFCD03208781 Sigma-Aldrich

InChI Key
DLEWDCPFCNLJEY-

UHFFFAOYSA-N
PubChem[1], Sigma-Aldrich

Canonical SMILES CCC(=O)N1CCOCC1 Sigma-Aldrich, AChemBlock[4]

Physicochemical Properties
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The physical and chemical properties of a compound dictate its behavior in various systems

and are fundamental for designing experimental protocols, including reaction setup,

purification, and storage.

Property Value Unit Source

Molecular Formula C₇H₁₃NO₂
PubChem[1], Sigma-

Aldrich

Molecular Weight 143.18 g/mol
PubChem[1], Sigma-

Aldrich

Physical Form Liquid Sigma-Aldrich

Boiling Point 70-75 °C at 0.5 mmHg °C Sigma-Aldrich

Density 1.068 g/mL at 25 °C Sigma-Aldrich

Flash Point > 110 °C Sigma-Aldrich

XLogP3-AA -0.2 PubChem[1]

Hydrogen Bond Donor

Count
0 PubChem[1]

Hydrogen Bond

Acceptor Count
2 PubChem[1]

Synthesis and Mechanistic Rationale
1-(4-Morpholinyl)-1-propanone is typically synthesized via the acylation of morpholine with a

suitable propanoyl source. The most common laboratory method involves the reaction of

morpholine with propionyl chloride.

General Synthesis Workflow Diagram
The following diagram illustrates the key steps in a typical laboratory synthesis of 1-(4-
Morpholinyl)-1-propanone.
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Caption: General workflow for the synthesis of 1-(4-Morpholinyl)-1-propanone.
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Detailed Experimental Protocol
This protocol describes the synthesis via the Schotten-Baumann reaction conditions, a

common method for acylating amines.

Materials:

Morpholine

Propionyl chloride

Triethylamine (Et₃N) or other suitable base (e.g., pyridine)

Dichloromethane (DCM) or other aprotic solvent

Deionized water

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and under an

inert atmosphere (e.g., nitrogen), add morpholine (1.0 eq.) and dichloromethane (DCM).

Cool the mixture to 0 °C in an ice bath.

Causality: The reaction is exothermic; cooling to 0 °C helps to control the reaction rate and

prevent the formation of side products. An inert atmosphere prevents reactions with

atmospheric moisture.

Base Addition: Add triethylamine (1.1 eq.) to the cooled solution.

Causality: Triethylamine acts as a base to neutralize the hydrochloric acid (HCl) byproduct

generated during the reaction. This prevents the protonation of the morpholine starting

material, which would render it unreactive as a nucleophile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acylating Agent Addition: Add propionyl chloride (1.05 eq.) dropwise to the stirred solution

while maintaining the temperature at 0 °C.

Causality: Dropwise addition is crucial to manage the exothermicity of the reaction.

Propionyl chloride is the electrophile that reacts with the nucleophilic nitrogen of

morpholine.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for 2-4 hours, or until the reaction is complete as

monitored by Thin Layer Chromatography (TLC).

Workup - Quenching: Once the reaction is complete, carefully quench the reaction by adding

deionized water.

Causality: Quenching destroys any remaining reactive propionyl chloride.

Workup - Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer

sequentially with water, saturated sodium bicarbonate solution, and finally, brine.

Causality: The water wash removes the triethylamine hydrochloride salt. The sodium

bicarbonate wash removes any residual acidic impurities. The brine wash helps to remove

bulk water from the organic layer, facilitating the subsequent drying step.

Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate,

filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield

the crude product.

Purification (Optional): The crude product is often of sufficient purity for many applications. If

higher purity is required, it can be purified by vacuum distillation.

Applications in Research and Development
1-(4-Morpholinyl)-1-propanone is primarily used as a chemical intermediate and a building

block in organic synthesis. Its morpholine moiety imparts specific physicochemical properties,

such as increased water solubility and metabolic stability, which can be desirable in medicinal

chemistry.
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Pharmaceutical Synthesis: The morpholine scaffold is a privileged structure in drug

discovery, appearing in numerous approved drugs such as the antibiotic Linezolid and the

anticancer agent Gefitinib[5]. While 1-(4-Morpholinyl)-1-propanone itself is not a drug, it

serves as a valuable precursor for synthesizing more complex molecules that are analogs or

derivatives of known bioactive compounds.

Organic Synthesis: As a simple ketone, the carbonyl group and the adjacent alpha-protons

can participate in a variety of classic organic reactions, including aldol condensations,

Mannich reactions, and alpha-halogenations, to build more complex molecular architectures.

Agrochemicals: Derivatives of morpholine are used as fungicides in agriculture[5]. This

compound can serve as a starting point for the synthesis of novel agrochemical candidates.

Safety and Handling
Based on aggregated GHS information, 1-(4-Morpholinyl)-1-propanone is classified as

harmful if swallowed and causes serious eye irritation[1].

GHS Hazard Codes: H302, H319.

Precautionary Statements: P264, P270, P280, P301+P317, P305+P351+P338[1].

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses or

goggles, gloves, and a lab coat, should be worn at all times. Work should be conducted in a

well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Morpholinyl_-1-propanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Morpholinyl_-1-propanone
https://www.amerigoscientific.com/1-4-morpholinyl-1-propanone-97-item-121147.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/701467
https://www.achemblock.com/p38920-1-4-morpholinyl-1-propanone.html
https://www.chemicalbook.com/article/applications-of-morpholine-in-chemical-industry.htm
https://www.benchchem.com/product/b1594440/docs#a-comprehensive-technical-guide-to-1-4-morpholinyl-1-propanone
https://www.benchchem.com/product/b1594440/docs#a-comprehensive-technical-guide-to-1-4-morpholinyl-1-propanone
https://www.benchchem.com/product/b1594440/docs#a-comprehensive-technical-guide-to-1-4-morpholinyl-1-propanone
https://www.benchchem.com/product/b1594440/docs#a-comprehensive-technical-guide-to-1-4-morpholinyl-1-propanone
https://www.benchchem.com/product/b1594440?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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